Cas no 19847-11-1 (4-(pyrazin-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(pyrazin-2-yl)-1,3-thiazol-2-amine
• CAS No: 19847-11-1
• MF: C₇H₆N₄S
• MW: 178.214338779449
• MDL: MFCD05722061
• CID: 123808
• PubChem ID: 53426087
• Update Time: 2025-04-18

4-(pyrazin-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrazin-2-yl)thiazol-2-amine
• 2-Thiazolamine, 4-(2-pyrazinyl)-
• 4-pyrazin-2-yl-1,3-thiazol-2-amine
• 4-(pyrazin-2-yl)-1,3-thiazol-2-amine
• CS-0214997
• MFCD05722061
• DTXSID10699060
• 2-Amino-4-(2-pyrazinyl)thiazole
• 4-(2-Pyrazinyl)-2-thiazolamine
• AKOS013516122
• 4-(Pyrazin-2-yl)thiazol-2-amine 19847-11-1
• Z1205735069
• 19847-11-1
• EN300-212396
• AMY16002
• DS-9292

• MDL： MFCD05722061
• Inchi： 1S/C7H6N4S/c8-7-11-6(4-12-7)5-3-9-1-2-10-5/h1-4H,(H2,8,11)
• InChI Key： ALNOTRTXCBNEIG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=NC=CN=1

Computed Properties

• Exact Mass: 178.03148
• Monoisotopic Mass: 178.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 395.4±27.0 °C at 760 mmHg
• Flash Point: 193.0±23.7 °C
• PSA: 64.69
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(pyrazin-2-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)